Cas no 1078-05-3 (4-Nitronicotinic acidn-oxide)

4-Nitronicotinic acid N-oxide is a nitro-substituted derivative of nicotinic acid N-oxide, primarily utilized in organic synthesis and pharmaceutical research. Its key advantages include its role as a versatile intermediate in the preparation of heterocyclic compounds and bioactive molecules. The presence of both nitro and N-oxide functional groups enhances its reactivity, making it valuable for nucleophilic and electrophilic transformations. This compound exhibits stability under controlled conditions, ensuring reliable performance in synthetic applications. Its structural features also facilitate studies in medicinal chemistry, particularly in the development of novel pharmacophores. High purity grades are available to meet stringent research and industrial requirements.

4-Nitronicotinic acidn-oxide structure

Product Name:4-Nitronicotinic acidn-oxide

CAS No:1078-05-3

MF:C₆H₄N₂O₅

MW:184.10636138916

MDL:MFCD03426925

CID:40694

PubChem ID:242624

Update Time:2025-06-09

4-Nitronicotinic acidn-oxide Chemical and Physical Properties

Names and Identifiers

- 4-Nitronicotinic acid N-oxide
- 4-Nitropyridine-3-carboxylic acid N-oxide
- 4-nitro-1-oxidopyridin-1-ium-3-carboxylic acid
- 1-hydroxy-4-nitropyridine-3-carboxylic acid
- 3-Carboxy-4-nitropyridine 1-oxide
- 4-nitro-1-oxy-nicotinic acid
- 4-Nitro-1-oxy-nicotinsaeure
- 4-nitro-3-carboxypyridine 1-oxide
- 4-Nitro-3-pyridinecarboxylic acid N-oxide
- 4-nitronicotinic acid 1-oxide
- 3-PYRIDINECARBOXYLIC ACID, 4-NITRO-, 1-OXIDE
- 4-nitro-1-oxido-pyridin-1-ium-3-carboxylic acid
- 4-nitro-1-oxidanidyl-pyridin-1-ium-3-carboxylic acid
- SPECS AI-942
- SPECS AI-942/25121065
- 3-Carboxy-4-nitropyridine1-oxide
- NSC-51401
- 1078-05-3
- AC-6152
- AI-942/25121065
- MFCD03426925
- 4-nitro-3-pyridinecarboxylic acid-1-oxide
- BS-23272
- DTXSID00287511
- FT-0658193
- 3-CARBOXY-4-NITROPYRIDIN-1-IUM-1-OLATE
- NSC51401
- A801758
- SCHEMBL8549795
- AKOS002665587
- CS-0213192
- STK689065
- 4 -Nitronicotinic acid N -oxide
- 3-Pyridinecarboxylic acid, N-oxide, 4-nitro-
- 4-nitropyridine-3-carboxylic acid 1-oxide
- DB-028586
- 4-Nitronicotinic acidn-oxide
- MDL： MFCD03426925
- Inchi： 1S/C6H4N2O5/c9-6(10)4-3-7(11)2-1-5(4)8(12)13/h1-3H,(H,9,10)
- InChI Key： OYLXIYDCLHUDQV-UHFFFAOYSA-N
- SMILES： [O-][N+]1C=CC(=C(C(=O)O)C=1)[N+](=O)[O-]
- BRN： 176825

Computed Properties

Exact Mass: 184.01200
Monoisotopic Mass: 184.012
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 226
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: -0.8
Topological Polar Surface Area: 109A^2

Experimental Properties

Color/Form: Not determined
Density: 1.69
Melting Point: 170-172°C
Boiling Point: 553.6°Cat760mmHg
Flash Point: 288.6°C
Refractive Index: 1.653
PSA: 108.58000
LogP: 1.24470
Solubility: Not determined

4-Nitronicotinic acidn-oxide Security Information

Symbol:
Signal Word：warning
Hazard Statement： H315,H319,H335
Warning Statement： P261-P305
P351
P338-P302
P352-P321-P405-P501A
Hazardous Material transportation number：UN 2811
Hazard Category Code： R23/24/25: toxic by inhalation, skin contact and accidental swallowing.
Safety Instruction： S22-S26-S36/37/39-S45
Hazardous Material Identification：
Safety Term：6.1
Packing Group：III
Risk Phrases：R23/24/25; R36/37/38
HazardClass：6.1
PackingGroup：III

4-Nitronicotinic acidn-oxide Pricemore >>

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